Cas no 645-14-7 (1H-Imidazole-5-acetaldehyde)
1H-Imidazole-5-acetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-acetaldehyde
- (1H-IMIDAZOL-4-YL)-ACETALDEHYDE
- (1(3)H-imidazol-4-yl)-acetaldehyde
- (1h-imidazol-4-yl)acetaldehyde
- 1H-imidazol-4-ylacetaldehyde
- 1H-Imidazole-4-acetaldehyde
- 4-Imidazolylacetaldehyd
- 4-Imidazolylacetaldehyde
- AC1L454I
- Imidazol-acetaldehyd
- Imidazole acetaldehyde
- IMIDAZOLE_ACETALDEHYDE
- Imidazole-4-acetaldehyde
-
Computed Properties
- Exact Mass: 110.04808
Experimental Properties
- PSA: 45.75
1H-Imidazole-5-acetaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XW0039-5g |
2-(1h-imidazol-5-yl)acetaldehyde |
645-14-7 | 95% | 5g |
$1500 | 2023-10-30 |
1H-Imidazole-5-acetaldehyde Related Literature
-
Luciana Raggi,Jeffrey L. Bada,Antonio Lazcano Phys. Chem. Chem. Phys. 2016 18 20028
-
Nesleena Puthiyottil,Sameena Kanakkayil,Neeraja P. Pillai,Anju Rajan,Sijina Kinattingara Parambath,Rajanikant Golgodu Krishnamurthy,Raghu Chatanathodi,Mini Mol Menamparambath J. Mater. Chem. B 2023 11 1144
-
Moran Frenkel-Pinter,Alyssa B. Sargon,Jennifer B. Glass,Nicholas V. Hud,Loren Dean Williams RSC Adv. 2021 11 3534
Additional information on 1H-Imidazole-5-acetaldehyde
1H-Imidazole-5-acetaldehyde (CAS No. 645-14-7): A Key Intermediate in Modern Pharmaceutical Synthesis
1H-Imidazole-5-acetaldehyde, identified by its Chemical Abstracts Service (CAS) number 645-14-7, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural framework, combining an imidazole ring with an aldehyde functional group, makes it a valuable building block for medicinal chemists.
The imidazole core is a prominent motif in many natural products and pharmaceuticals, renowned for its ability to interact with biological targets such as enzymes and receptors. The aldehyde group at the 5-position of the imidazole ring further enhances its reactivity, allowing for diverse functionalization strategies. These properties have positioned 1H-Imidazole-5-acetaldehyde as a cornerstone in the development of novel therapeutic agents.
In recent years, there has been a surge in research focusing on imidazole derivatives due to their potential applications in treating conditions like epilepsy, cancer, and autoimmune diseases. For instance, studies have highlighted the compound's role in the synthesis of imidazolyl-based kinase inhibitors, which are pivotal in oncology research. The aldehyde functionality enables facile conjugation with other pharmacophores, facilitating the creation of hybrid molecules with enhanced pharmacological profiles.
The synthesis of 1H-Imidazole-5-acetaldehyde typically involves multi-step organic transformations, often starting from readily available precursors such as 5-methylimidazole. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity. These advancements underscore the compound's importance in industrial-scale pharmaceutical production.
One of the most compelling aspects of 1H-Imidazole-5-acetaldehyde is its utility in drug discovery programs targeting central nervous system (CNS) disorders. Researchers have leveraged its structural features to develop potential treatments for neurodegenerative diseases like Alzheimer's and Parkinson's. The ability to modify both the imidazole ring and the aldehyde group allows for fine-tuning of physicochemical properties, including solubility and metabolic stability.
The compound's role extends beyond academia; it is also a commercial product available through multiple chemical suppliers. This accessibility has democratized its use in industrial research and development (R&D), enabling pharmaceutical companies to incorporate it into their pipelines efficiently. The demand for high-quality intermediates like 1H-Imidazole-5-acetaldehyde reflects the growing emphasis on precision medicine and targeted therapies.
In conclusion, 1H-Imidazole-5-acetaldehyde (CAS No. 645-14-7) stands as a pivotal intermediate in modern pharmaceutical chemistry. Its unique structural attributes and reactivity make it indispensable for synthesizing a wide array of biologically relevant molecules. As research continues to uncover new therapeutic applications, this compound will undoubtedly remain at the forefront of drug discovery efforts worldwide.
645-14-7 (1H-Imidazole-5-acetaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)